(3R,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one

• CAS No.: 551-68-8
• Product Name: (3R,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• IUPAC Name: (3R,4R,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
• Standard InChI: InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6+/m1/s1
• Standard InChIKey: BJHIKXHVCXFQLS-PUFIMZNGSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@H](C(=O)CO)O)O)O)O
• SMILES: C(C(C(C(C(=O)CO)O)O)O)O
• Canonical SMILES: C(C(C(C(C(=O)CO)O)O)O)O
• Appearance: White Solid
• Description: D-psicose is the D-enantiomer of psicose. It has a role as an antilipemic drug, an antioxidant, a hypoglycemic agent and a plant metabolite. It is an enantiomer of a L-psicose.; Psicose is under investigation in clinical trial NCT02459834 (The Fructose and Allulose Catalytic Effects (FACE) Trial).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: allulose; D-psicose; D-ribo-2-hexulose; D-ribo-2-ketohexose; psicose; psicose, (D)-isomer; psicose, (L)-isome
• PubChem Compound: 90008
• Last Modified: Nov 11 2021